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Compound of Interest

Compound Name: Einecs 300-951-4

Cat. No.: B15189126 Get Quote

This document provides crucial safety and logistical information for handling specific chemical

compounds in a laboratory setting. It is intended for researchers, scientists, and professionals

in drug development, offering procedural guidance to ensure safe operational practices.

Chemical Identification: Einecs 300-951-4
The chemical substance associated with Einecs number 300-951-4 is identified as:

Chemical Name: 4,4'-bis[[6-anilino-4-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-

yl]amino]stilbene-2,2'-disulfonic acid, ammonium salt, compound with [(2-aminoethyl)-(2-

hydroxyethyl)]ammonium CAS Number: 93965-04-9

Currently, specific and detailed personal protective equipment (PPE) guidelines for this exact

compound are not readily available in the provided resources. However, when handling this or

other complex organic compounds for which specific safety data is not on hand, it is imperative

to follow general safe laboratory practices. This includes using a standard set of PPE as a

minimum precaution:

Eye Protection: Safety glasses with side shields or chemical goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A standard laboratory coat.
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Respiratory Protection: Not generally required if handled in a well-ventilated area. If dust or

aerosols may be generated, a particulate respirator is recommended.

Alternative Chemical Information: 4-
(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one
Given the possibility of an error in the provided Einecs number, and the availability of detailed

safety information for a similarly referenced compound, we are providing safety and handling

protocols for 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one.

CAS Number: 91526-18-0

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment for handling 4-

(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one is provided in the table below.

PPE Category Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles are recommended.[1]

Skin Protection

Wear protective gloves and impervious clothing.

The type of protective equipment must be

selected according to the concentration and

amount of the dangerous substance.[1][2]

Respiratory Protection

Use only in a well-ventilated area. If inhalation of

vapors or mists is a risk, a suitable respirator

should be worn.[2]

Experimental Protocols: Safe Handling and Disposal
Handling:

Avoid all personal contact, including inhalation of vapors or mists.[2]

Wear appropriate protective clothing to prevent skin and eye contact.[2]
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Ensure the work area is well-ventilated.[2][3]

Do not eat, drink, or smoke when handling this chemical.[2]

Wash hands thoroughly after handling.[2]

Keep containers securely sealed when not in use.[2][3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][2][3]

Store away from incompatible materials.[2]

Spill Response:

Minor Spills:

Immediately clean up all spills.[2]

Avoid breathing vapors and ensure personal protective equipment is worn.[2]

Contain and absorb the spill with inert materials such as sand or earth.[2]

Place the absorbed material into a suitable, labeled container for disposal.[2]

Major Spills:

Clear the area of all personnel and move upwind.[2]

Alert the fire brigade and inform them of the location and nature of the hazard.[2]

Wear breathing apparatus and protective gloves.[2]

Contain the spill and prevent it from entering drains or waterways.[2]

Collect the spilled material for recycling or disposal in labeled containers.[2]
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Disposal:

Dispose of the contents and container at an authorized hazardous or special waste collection

point, in accordance with local regulations.[2]

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning

where possible.[3]

Visualized Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of 4-

(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one.
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Safe Handling Workflow for 4-(Hydroxymethyl)-5-methyl-1,3-dioxol-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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